N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-imidazol-1-ylpropanamide

• IUPAC Name: N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-imidazol-1-ylpropanamide
• InChI: InChI=1S/C15H17N3O2/c19-13-9-11-3-1-2-4-12(11)15(13)17-14(20)5-7-18-8-6-16-10-18/h1-4,6,8,10,13,15,19H,5,7,9H2,(H,17,20)/t13-,15+/m1/s1
• InChI Key: DIWNLAIWODIHBO-HIFRSBDPSA-N
• Canonical SMILES: C1C(C(C2=CC=CC=C21)NC(=O)CCN3C=CN=C3)O
• Isomeric SMILES: C1[C@H]([C@H](C2=CC=CC=C21)NC(=O)CCN3C=CN=C3)O
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-imidazol-1-ylpropanamide is a chemical compound that has been synthesized for scientific research purposes. It is a potential drug candidate with a unique mechanism of action that makes it an interesting molecule for further investigation.

Mechanism of Action

The mechanism of action of N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-imidazol-1-ylpropanamide is not fully understood. However, it has been shown to interact with certain proteins in the body, which may lead to changes in their function. Further studies are needed to elucidate the exact mechanism of action.
Biochemical and Physiological Effects:
This compound has been shown to have biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the activity of certain enzymes and to modulate the function of certain receptors. It has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-imidazol-1-ylpropanamide in lab experiments is its unique mechanism of action. This makes it a valuable tool for studying certain biological processes. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to interpret some experimental results.

Future Directions

There are several future directions for research on N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-imidazol-1-ylpropanamide. One direction is to further investigate its mechanism of action and to identify the proteins with which it interacts. Another direction is to explore its potential as a lead compound for drug discovery programs. Additionally, its anti-inflammatory and analgesic effects could be further studied to determine its potential as a therapeutic agent for certain diseases.

Synthesis Methods

The synthesis of N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-imidazol-1-ylpropanamide involves several steps. The starting materials are commercially available and the reaction conditions are mild. The final product is obtained in good yield and purity. The synthesis method has been optimized to ensure reproducibility and scalability.

Scientific Research Applications

N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-imidazol-1-ylpropanamide has potential applications in scientific research. It can be used as a tool to study the mechanism of action of certain biological processes. It can also be used as a lead compound for drug discovery programs.